Cas no 539811-75-1 (6-Methoxy-N-phenylbenzo[d]thiazol-2-amine)

6-Methoxy-N-phenylbenzo[d]thiazol-2-amine structure
539811-75-1 structure
Product Name:6-Methoxy-N-phenylbenzo[d]thiazol-2-amine
CAS No:539811-75-1
MF:C14H12N2OS
MW:256.322881698608
CID:1094212
PubChem ID:6622235
Update Time:2025-04-20

6-Methoxy-N-phenylbenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-N-phenylbenzo[d]thiazol-2-amine
    • 6-methoxy-N-phenyl-1,3-benzothiazol-2-amine
    • SMR000323232
    • MLS000684724
    • (6-methoxy-1,3-benzothiazol-2-yl)-phenyl-amine
    • CHEMBL1416387
    • cid_6622235
    • ChemDiv3_009743
    • AKOS017559887
    • HMS1500K19
    • IDI1_027653
    • AB00603178-02
    • 539811-75-1
    • STL266219
    • Oprea1_249053
    • F0646-3583
    • HMS2735H12
    • SR-01000128705-1
    • Oprea1_346152
    • BDBM49891
    • SR-01000128705
    • Inchi: 1S/C14H12N2OS/c1-17-11-7-8-12-13(9-11)18-14(16-12)15-10-5-3-2-4-6-10/h2-9H,1H3,(H,15,16)
    • InChI Key: WFUYZYIHKRUKFV-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(=CC1=2)OC)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.06703418g/mol
  • Monoisotopic Mass: 256.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 62.4Ų

6-Methoxy-N-phenylbenzo[d]thiazol-2-amine Pricemore >>

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